Cas no 10099-57-7 (2-4-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-4-(propan-2-yl)phenylethan-1-ol
• CAS No: 10099-57-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD01708475
• CID: 202222
• PubChem ID: 82349
• Update Time: 2026-05-14

2-4-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,4-(1-methylethyl)-
• 4-ISO-PROPYLPHENETHYL ALCOHOL
• p-isopropylphenethyl alcohol
• 2-[4-(propan-2-yl)phenyl]ethanol
• AI3-01774
• BRN 2080890
• Phenethyl alcohol, p-isopropyl-
• p-Isopropylphenylethyl alcohol
• Einecs 233-235-4
• 4-(1-Methylethyl)benzeneethanol
• PARA-ISOPRPYLPHENYLETHYLALCOHOL
• PARA-ISOPROPYLPHENYLETHYLALCOHOL
• 2-4-(propan-2-yl)phenylethan-1-ol

• MDL： MFCD01708475
• Inchi： InChI=1S/C11H16O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： MUGORNQRYUKUGN-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)CCO

Computed Properties

• Exact Mass: 164.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.9197 (rough estimate)
• Boiling Point: 251.73°C (rough estimate)
• Refractive Index: 1.4930 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-4-(propan-2-yl)phenylethan-1-ol

Benzeneethanol,4-(1-methylethyl)-: A Comprehensive Overview

Benzeneethanol,4-(1-methylethyl)-, also known as4-isopropylbenzeneethanol orp-isopropylbenzyl alcohol, is a chemical compound with the CAS number10099-57-7. This compound belongs to the family of aromatic alcohols and is widely recognized for its unique chemical properties and diverse applications in various industries. The molecular formula of this compound isC12H18O, and its molecular weight is approximately166.24 g/mol. The compound is characterized by a benzene ring substituted with an isopropyl group and a hydroxymethyl group, making it a versatile molecule with potential for further functionalization.

The physical properties ofBenzeneethanol,4-(1-methylethyl)- include a melting point of approximately-35°C and a boiling point around238°C. It exists as a colorless liquid with a characteristic odor, which makes it suitable for use in fragrance formulations and other applications where olfactory properties are significant. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane.

Chemically, Benzeneethanol,4-(1-methylethyl)- is relatively stable under normal conditions; however, it can undergo oxidation to form corresponding ketones or carboxylic acids under specific reaction conditions. Its reactivity can be modulated by altering the substituents on the benzene ring or by introducing additional functional groups through synthetic modifications.

The synthesis of Benzeneethanol,4-(1-methylethyl)- typically involves multi-step processes that may include Friedel-Crafts alkylation or other aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the alkylation step, thereby improving yield and purity.

In terms of applications,Benzeneethanol,4-(1-methylethyl)- finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a chiral auxiliary or a building block for complex molecules makes it invaluable in medicinal chemistry. Additionally, it serves as a precursor for the production of various polymers and specialty chemicals.

The compound also plays a significant role in the fragrance industry due to its pleasant aroma profile. It is commonly used in perfumes, cosmetics, and personal care products to impart floral or woody notes. Recent studies have focused on enhancing its stability under varying environmental conditions to ensure consistent performance across different formulations.

In the field of materials science,Benzeneethanol,4-(1-methylethyl)- has been explored as a potential additive for improving the thermal stability and mechanical properties of polymers. Researchers have reported that incorporating this compound into polymeric matrices can lead to enhanced resistance against thermal degradation while maintaining flexibility.

Recent research has also highlighted the potential ofBenzeneethanol,4-(1-methylethyl)- in biotechnological applications. For example, it has been investigated as a substrate for enzymatic reactions aimed at producing bioactive compounds. Its compatibility with microbial systems makes it a promising candidate for sustainable chemical production processes.

In conclusion,Benzeneethanol,4-(1-methylethyl)- stands out as a multifaceted chemical entity with applications spanning across pharmaceuticals,fine chemicals, fragrances,and materials science. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to sustainability and efficiency in its production processes.